Cas no 32997-67-4 (2,2-dimethyl-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 2,2-dimethyl-1,2,3,4-tetrahydroquinoxaline
• CAS No: 32997-67-4
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD19248296
• CID: 1110957
• PubChem ID: 11961558
• Update Time: 2025-06-08

2,2-dimethyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-2,2-dimethyl-Quinoxaline
• NS-01285
• CS-0265010
• SCHEMBL10757713
• 2,2-dimethyl-1,2,3,4-tetrahydroquinoxaline
• 32997-67-4
• AKOS016352911
• EN300-95907
• 2,2-DIMETHYL-3,4-DIHYDRO-1H-QUINOXALINE
• Z1251354178
• MFCD19248296
• 3,3-dimethyl-2,4-dihydro-1H-quinoxaline
• G41760

• MDL： MFCD19248296
• Inchi： 1S/C10H14N2/c1-10(2)7-11-8-5-3-4-6-9(8)12-10/h3-6,11-12H,7H2,1-2H3
• InChI Key： MESWFJSLPLHJQL-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2NCC1(C)C

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2,2-dimethyl-1,2,3,4-tetrahydroquinoxaline

Comprehensive Overview of 2,2-dimethyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 32997-67-4)

2,2-dimethyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 32997-67-4) is a heterocyclic organic compound with a unique structural framework that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the tetrahydroquinoxaline family, which is known for its diverse biological activities and applications in material science. The presence of dimethyl groups at the 2-position enhances its stability and lipophilicity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2,2-dimethyl-1,2,3,4-tetrahydroquinoxaline has surged due to its potential role in drug discovery. Researchers are exploring its derivatives as candidates for treating neurological disorders, given their ability to modulate neurotransmitter systems. The compound's CAS No. 32997-67-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its applications in agrochemical formulations have sparked interest, particularly in developing eco-friendly pesticides with reduced environmental impact.

The synthesis of 2,2-dimethyl-1,2,3,4-tetrahydroquinoxaline involves multi-step reactions, often starting from readily available precursors like o-phenylenediamine. Advanced techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to improve yield and efficiency. These methods align with the growing trend of green chemistry, a hot topic among sustainability-focused researchers. The compound's molecular structure has also been analyzed using NMR spectroscopy and X-ray crystallography, providing insights into its conformational preferences.

From a commercial perspective, CAS No. 32997-67-4 is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Quality control protocols, including HPLC purity testing and residual solvent analysis, ensure compliance with industry standards. The compound's shelf life and storage conditions (typically under inert atmosphere) are critical considerations for end-users, as highlighted in frequently asked questions (FAQs) on supplier websites.

Emerging trends in AI-driven drug discovery have further amplified interest in 2,2-dimethyl-1,2,3,4-tetrahydroquinoxaline. Computational models predict its interactions with biological targets, accelerating the identification of novel therapeutic applications. This aligns with the broader shift toward precision medicine, where tailored molecular designs are prioritized. Furthermore, the compound's potential in organic electronics is being investigated, leveraging its conjugated system for optoelectronic devices.

In summary, 2,2-dimethyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 32997-67-4) represents a versatile scaffold with multifaceted applications. Its integration into sustainable chemistry practices and alignment with biomedical innovation trends underscore its enduring relevance. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in healthcare and environmental sustainability.